Cas no 55051-96-2 (Lambertic Acid)

Lambertic Acid structure
Lambertic Acid structure
Product Name:Lambertic Acid
CAS No:55051-96-2
MF:C20H28O3
MW:316.434526443481
CID:1123994
PubChem ID:13370049
Update Time:2025-04-20

Lambertic Acid Chemical and Physical Properties

Names and Identifiers

    • Lambertic Acid
    • 12-Hydroxy-8,11,13-abietatrien-19-oic acid
    • (+)-lambertic acid
    • 12-Hydroxy-abieta-8,11,13-trien-19-oic Acid
    • 13-Isopropyl-podocarpsaeure
    • Lambertsaeure
    • 55051-96-2
    • NSC146200
    • [1S,(+)]-1,2,3,4,4a,9,10,10aalpha-Octahydro-6-hydroxy-1,4abeta-dimethyl-7-(1-methylethyl)-1beta-phenanthrenecarboxylic acid
    • NSC-146200
    • (1S,4aS,10aR)-6-hydroxy-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
    • CHEMBL519807
    • (+)-12-Hydroxydehydroabietic acid
    • 12-hydroxydehydroabietic acid
    • dihydroabietic acid
    • Inchi: 1S/C20H28O3/c1-12(2)14-10-13-6-7-17-19(3,15(13)11-16(14)21)8-5-9-20(17,4)18(22)23/h10-12,17,21H,5-9H2,1-4H3,(H,22,23)/t17-,19-,20+/m1/s1
    • InChI Key: AYDJDNNMKHXZOQ-RLLQIKCJSA-N
    • SMILES: OC([C@@]1(C)CCC[C@]2(C)C3C=C(C(C(C)C)=CC=3CC[C@H]21)O)=O

Computed Properties

  • Exact Mass: 316.20400
  • Monoisotopic Mass: 316.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 252-254 ºC
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 57.53000
  • LogP: 4.61050

Lambertic Acid Production Method

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